Cas no 102852-93-7 (Benzenamine, 3,3'-(1,2-ethynediyl)bis-)

• Product Name: Benzenamine, 3,3'-(1,2-ethynediyl)bis-
• CAS No: 102852-93-7
• MF: C₁₄H₁₂N₂
• MW: 208.258482933044
• CID: 1134550
• PubChem ID: 21712966
• Update Time: 2025-04-20

Benzenamine, 3,3'-(1,2-ethynediyl)bis- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3,3'-(1,2-ethynediyl)bis-
• 3,3a(2)-(1,2-Ethynediyl)bis[benzenamine]
• SCHEMBL4968126
• 102852-93-7
• CS-0170259
• Bis(3-aminophenyl)acetylene
• YSZC877
• DTXSID101288012
• SB00009
• 3-[2-(3-aminophenyl)ethynyl]aniline
• bis(3-aminophenyl) acetylene
• G70612
• 3,3'-(ETHYNE-1,2-DIYL)DIANILINE
• DB-351133

• Inchi： 1S/C14H12N2/c15-13-5-1-3-11(9-13)7-8-12-4-2-6-14(16)10-12/h1-6,9-10H,15-16H2
• InChI Key： PKVBYUDJYGWMSN-UHFFFAOYSA-N
• SMILES： NC1C=CC=C(C#CC2=CC=CC(=C2)N)C=1

Computed Properties

• Exact Mass: 208.10016
• Monoisotopic Mass: 208.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 52Ų

Experimental Properties

• PSA: 52.04